N-(2-chlorophenyl)-4-[cyclohexyl(ethyl)sulfamoyl]benzamide
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Description
N-(2-chlorophenyl)-4-[cyclohexyl(ethyl)sulfamoyl]benzamide is a useful research compound. Its molecular formula is C21H25ClN2O3S and its molecular weight is 420.95. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
Research in chemical synthesis focuses on creating novel compounds with potential applications in various fields, including medicinal chemistry and materials science. For instance, studies have shown the development of new sulfonamide derivatives with significant antipathogenic activity, highlighting their potential as antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011). Similarly, the synthesis of N-alkyl 2-[(2-oxo-2-aryl ethyl)amino] benzamide derivatives through a three-component reaction demonstrates the versatility of such compounds in chemical synthesis (Sabbaghan & Hossaini, 2012).
Materials Science and Polymer Chemistry
In the realm of materials science and polymer chemistry, the development of new polyimides from aromatic tetracarboxylic dianhydrides showcases the application of similar chemical structures in creating materials with unique properties, such as thermal stability and solubility in organic solvents (Imai, Maldar, & Kakimoto, 1984). This research underpins the importance of such compounds in the advancement of materials science, offering pathways to innovative materials with potential applications in electronics, coatings, and more.
Biological and Pharmacological Research
Although explicitly excluding information related to drug use, dosage, and side effects, it's worth noting that the structural motifs found in N-(2-chlorophenyl)-4-(N-cyclohexyl-N-ethylsulfamoyl)benzamide are often explored for their pharmacological potential. Research efforts in this area, such as the synthesis and characterization of aromatic sulfonamide inhibitors of carbonic anhydrases, underscore the broader relevance of similar compounds in the quest for new therapeutic agents (Supuran, Maresca, Gregáň, & Remko, 2013).
Properties
IUPAC Name |
N-(2-chlorophenyl)-4-[cyclohexyl(ethyl)sulfamoyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN2O3S/c1-2-24(17-8-4-3-5-9-17)28(26,27)18-14-12-16(13-15-18)21(25)23-20-11-7-6-10-19(20)22/h6-7,10-15,17H,2-5,8-9H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIKIHGVKXJVZPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.